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Compound of Interest

Compound Name: Cytoxazone

Cat. No.: B15611375 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the initial isolation of Cytoxazone,

a novel cytokine modulator, from Streptomyces species. The methodologies and data

presented are based on the seminal work of Kakeya et al., who first reported its discovery. This

document is intended to serve as a detailed resource for researchers in natural product

chemistry, drug discovery, and immunology.

Introduction
Cytoxazone was first isolated from the culture broth of Streptomyces sp. RK-23.[1] It was

identified as a unique oxazolidinone-containing compound with the ability to modulate cytokine

production, specifically inhibiting the production of Th2-type cytokines such as Interleukin-4 (IL-

4) and Interleukin-10 (IL-10).[1] This selective activity on the Th2 signaling pathway highlighted

its potential as a lead compound for the development of novel immunomodulatory and anti-

allergic agents. The absolute configuration of (-)-cytoxazone was determined to be (4R, 5R)-5-

hydroxymethyl-4-(p-methoxyphenyl)-1,3-oxazolidin-2-one.[2]

Data Presentation
The following tables summarize the key quantitative data associated with the initial isolation

and characterization of Cytoxazone.

Table 1: Physicochemical Properties of Cytoxazone
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Property Value

Molecular Formula C₁₁H₁₃NO₄

Molecular Weight 223.23

Appearance Colorless needles

Melting Point 145-146 °C

Optical Rotation ([α]D²⁵) -45° (c 1.0, MeOH)

UV λmax (MeOH) nm (ε) 228 (11,000), 275 (1,500), 282 (1,200)

Solubility
Soluble in methanol, ethyl acetate; Insoluble in

n-hexane

Table 2: ¹H and ¹³C NMR Spectroscopic Data for Cytoxazone (in CDCl₃)

Position ¹³C (δc) ¹H (δH, mult., J in Hz)

2 159.3 -

4 57.9 4.99 (d, 8.0)

5 78.9 4.05 (ddd, 8.0, 5.0, 3.0)

6 (CH₂OH) 64.1
3.80 (dd, 12.0, 3.0), 3.65 (dd,

12.0, 5.0)

1' 130.4 -

2', 6' 128.0 7.20 (d, 8.5)

3', 5' 114.2 6.90 (d, 8.5)

4' 159.8 -

OCH₃ 55.3 3.81 (s)

NH - 5.80 (br s)

Experimental Protocols
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The following protocols are detailed methodologies for the key experiments involved in the

initial isolation of Cytoxazone.

Fermentation of Streptomyces sp. RK-23
Producing Organism:Streptomyces sp. RK-23

Seed Medium: A medium containing glucose (0.5%), peptone (0.5%), and yeast extract

(0.3%) was used. The pH was adjusted to 7.0 before sterilization.

Seed Culture: A loopful of spores from a slant culture was inoculated into a 100-ml

Erlenmeyer flask containing 20 ml of the seed medium. The flask was incubated on a rotary

shaker at 28°C for 2 days.

Production Medium: The production medium consisted of soluble starch (2.0%), glucose

(1.0%), peptone (0.5%), meat extract (0.5%), and CaCO₃ (0.3%). The pH was adjusted to

7.0 before sterilization.

Fermentation: Two milliliters of the seed culture was transferred to a 500-ml Erlenmeyer flask

containing 100 ml of the production medium. The fermentation was carried out at 28°C for 4

days on a rotary shaker.

Extraction and Purification of Cytoxazone
Broth Filtration: The fermented broth (10 liters) was filtered to separate the mycelium from

the supernatant.

Solvent Extraction: The filtrate was extracted twice with an equal volume of ethyl acetate.

Concentration: The combined ethyl acetate layers were concentrated in vacuo to yield a

crude extract.

Silica Gel Column Chromatography: The crude extract was subjected to silica gel column

chromatography using a stepwise gradient of chloroform and methanol. The active fractions

were collected.

Preparative HPLC: The active fractions were further purified by preparative high-

performance liquid chromatography (HPLC) on an ODS column with a mobile phase of
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methanol-water.

Crystallization: The purified Cytoxazone was crystallized from ethyl acetate-n-hexane to

yield colorless needles.

Mandatory Visualization
Experimental Workflow for Cytoxazone Isolation
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Caption: Workflow for the isolation and purification of Cytoxazone.
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Simplified Th2 Cell Signaling Pathway and Potential
Point of Intervention by Cytoxazone
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Caption: Potential intervention of Cytoxazone in the Th2 signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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